Cas no 20126-59-4 (Diosmetin-7-O-β-D-glucopyranoside)

• Product Name: Diosmetin-7-O-β-D-glucopyranoside
• CAS No: 20126-59-4
• MF: C₂₂H₂₂O₁₁
• MW: 462.403487682343
• CID: 94932
• PubChem ID: 11016019
• Update Time: 2025-09-28

Diosmetin-7-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 3',5-Dihydroxy-7-(β-D-glucopyranosyloxy)-4'-methoxyflavone
• 7-(β-D-Glucopyranosyloxy)-3',5-dihydroxy-4'-methoxyflavone
• Diosmetin 7-O-glucoside
• Diosmetin 7-O-β-D-glucopyranoside
• Diosmetine 7-O-glucoside
• Diosmetol 7-glucoside
• 7-(beta-D-Glucopyranosyloxy)-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one
• Diosmetin 7-glucoside
• Diosmetin-7-O-β-D-glucopyranoside
• Diosmetin-7-O-beta-D-glucopyranoside
• Diosmetin-7-glucoside
• DIOSMETIN-7-O-B-D-GLUCOPYRANOSIDE
• Diosmetin-7-O-Beta-D-glucopYHanoside
• Eridictiol
• Diosmetin-7-O-
• A-D-glucopyranoside
• X641V68UOZ
• Diosmetin-7-O-?-D-glucopyranoside
• Flavone, 3',5,7-trihydroxy-4'-methoxy-, 7-.beta.-D-glucopyranoside
• diosmetin 7-O--D-glucopyranoside
• Diosmetin-7-o--D-glucopyranoside
• WKUHPOMCLBLCOV-MIUGBVLSSA-N
• 7-.beta.-D-Glucopyranosyldiosmetol
• Flavone, 3',5,7-trihydroxy-4'-methoxy-, 7-beta-D-glucopyranoside
• MFC
• 4H-1-Benzopyran-4-one, 7-(.beta.-D-glucopyranosyloxy)-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-
• A934559
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• DIOSMETIN 7-O-.BETA.-GLUCOSIDE
• HY-N0713
• 7-O-(.BETA.-D-GLUCOPYRANOSYL)DIOSMETINE
• 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-4H-chromen-7-yl hexopyranoside #
• CS-0009731
• GLUCOPYRANOSIDE, DIOSMETIN-7, .BETA.-D-
• 7-O-.BETA.-D-GLUCOPYRANOSYL-3',5-DIHYDROXY-4'-METHOXYFLAVONE
• BDBM50503753
• MFCD20526611
• DIOSMETIN, 7-.BETA.-D-GLUCOPYRANOSIDE
• 20126-59-4
• Diosmetin 7-O-beta-D-glucopyranoside
• CHEBI:188752
• Diosmetin-?7-?o-?beta-?D-?glucopyranoside
• CHEMBL488001
• UNII-X641V68UOZ
• DIOSMETIN 7-O-.BETA.-D-GLUCOSIDE
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Diosmetin 7-O-beta-D-glucoside
• MS-28493
• Q23055362
• 3',5-Dihydroxy-7-(beta-D-glucopyranosyloxy)-4'-methoxyflavone
• 5-HYDROXY-2-(3-HYDROXY-4-METHOXYPHENYL)-7-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}CHROMEN-4-ONE
• AC-34873
• DTXSID401310783
• ZB1879
• 7-(.BETA.-D-GLUCOPYRANOSYLOXY)-5-HYDROXY-2-(3-HYDROXY-4-METHOXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
• Diosmetin 7-O-.beta.-D-glucopyranoside
• AKOS030530342
• Flavone base + 3O, 1MeO, O-Hex
• 7-O-B-D-GLUCOPYRANOSIDE
• FT-0686599
• DA-72795
• Diosmetin-7-o-beta-D-glucopyranoside; 4H-1-Benzopyran-4-one, 7-(ss-D-glucopyranosyloxy)-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-; Diosmetin, 7-ss-D-glucopyranoside (6CI); Flavone, 3',5,7-trihydroxy-4'-methoxy-, 7-ss-D-glucopyranoside (8CI); Glucopyranoside, diosmetin-7, ss-D- (8CI); 7-(ss-D-Glucop
• Diosmetin 7-O-I(2)-D-glucoside

• MDL： MFCD20526611
• Inchi： 1S/C22H22O11/c1-30-14-3-2-9(4-11(14)24)15-7-13(26)18-12(25)5-10(6-16(18)32-15)31-22-21(29)20(28)19(27)17(8-23)33-22/h2-7,17,19-25,27-29H,8H2,1H3/t17-,19-,20+,21-,22-/m1/s1
• InChI Key： WKUHPOMCLBLCOV-MIUGBVLSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=C2C(C=C(C3C=CC(=C(C=3)O)OC)OC2=C1)=O)O

Computed Properties

• Exact Mass: 462.11600
• Monoisotopic Mass: 462.11621151 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175
• Molecular Weight: 462.4
• XLogP3: 0.8

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.609
• Melting Point: 253-255 ºC
• Boiling Point: 803.6±65.0 °C at 760 mmHg
• Flash Point: 281.7±27.8 °C
• PSA: 179.28000
• LogP: 0.05850

Diosmetin-7-O-β-D-glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides
• Flavonoids

Additional information on Diosmetin-7-O-β-D-glucopyranoside

Exploring the Therapeutic Potential of Diosmetin-7-O-β-D-glucopyranoside (CAS No. 20126-59-4): A Comprehensive Review

In recent years, the scientific community has shown increasing interest in naturally occurring flavonoids and their glycosides due to their diverse pharmacological properties. Among these compounds, Diosmetin-7-O-β-D-glucopyranoside (CAS No. 20126-59-4) has emerged as a promising bioactive molecule. This flavone glycoside, derived from various medicinal plants, has attracted attention for its potential health benefits, including antioxidant, anti-inflammatory, and metabolic regulatory effects. As consumers increasingly seek natural alternatives for wellness, understanding the science behind compounds like Diosmetin-7-O-β-D-glucopyranoside becomes crucial for researchers and health-conscious individuals alike.

The structural uniqueness of Diosmetin-7-O-β-D-glucopyranoside contributes to its biological activity. The compound features a diosmetin aglycone moiety conjugated with a β-D-glucopyranoside unit at the 7-position, enhancing its solubility and bioavailability compared to its aglycone form. This molecular configuration is particularly relevant in current research exploring bioavailability enhancement of flavonoids, a hot topic in nutraceutical development. Studies suggest that the glycosylation at the 7-position may influence the compound's interaction with gut microbiota, potentially affecting its metabolic fate and therapeutic efficacy.

Current research trends highlight the potential role of Diosmetin-7-O-β-D-glucopyranoside in metabolic health, a major focus area in nutritional science. Preliminary studies indicate that this compound may modulate key enzymes involved in glucose metabolism and lipid homeostasis. These findings align with growing public interest in natural approaches to metabolic syndrome management, as evidenced by increasing search volumes for terms like "natural blood sugar support" and "plant compounds for metabolism." The compound's potential dual action on both glucose and lipid pathways makes it particularly interesting for researchers investigating multi-target therapeutic approaches.

The antioxidant properties of Diosmetin-7-O-β-D-glucopyranoside have also garnered significant scientific attention. In an era where oxidative stress is recognized as a key factor in aging and various chronic conditions, the compound's ability to scavenge reactive oxygen species and modulate antioxidant defense systems presents exciting possibilities. This aligns with current consumer interest in anti-aging solutions and cellular protection, topics that frequently appear in health-related searches. The compound's potential to protect against oxidative damage to biomolecules while maintaining cellular redox balance makes it a subject of intense research in preventive health applications.

From a pharmacological perspective, the safety profile of Diosmetin-7-O-β-D-glucopyranoside is an important consideration. Current evidence suggests favorable toxicity parameters, which is crucial for its potential development as a nutraceutical ingredient or phytopharmaceutical. This safety aspect is particularly relevant given the increasing consumer demand for evidence-based herbal products and clinically validated botanicals - search terms that have seen steady growth in recent years. Researchers are particularly interested in establishing optimal dosage ranges and understanding potential synergies with other bioactive compounds.

The extraction and analysis of Diosmetin-7-O-β-D-glucopyranoside present interesting technical challenges that reflect current trends in natural product chemistry. Advanced techniques such as UHPLC-MS and NMR spectroscopy are being employed to characterize and quantify this compound in complex plant matrices. These methodological developments are important for quality control in the growing botanical supplement industry, where consumers increasingly demand standardized extracts with guaranteed bioactive content - a trend reflected in search analytics for "authentic herbal products" and "standardized plant extracts."

Looking forward, the research landscape for Diosmetin-7-O-β-D-glucopyranoside appears promising. Current investigations are exploring its potential applications in gut health (a rapidly growing area of consumer interest), cognitive function, and cellular resilience. These directions align well with emerging health trends and frequently searched topics in preventive medicine. As the scientific understanding of this compound deepens, it may offer novel approaches to address some of today's most pressing health challenges, particularly in the areas of metabolic disorders and age-related conditions.

In conclusion, Diosmetin-7-O-β-D-glucopyranoside (CAS No. 20126-59-4) represents an intriguing example of nature's pharmacopeia, combining multiple bioactive properties in a single molecular entity. Its study exemplifies the convergence of traditional knowledge and modern science, addressing contemporary health concerns through rigorous research. As interest in plant-based therapeutics continues to grow - evidenced by search trends for "scientifically validated herbs" and "evidence-based phytotherapy" - compounds like Diosmetin-7-O-β-D-glucopyranoside are likely to remain at the forefront of natural product research and development.